5-Bromo-1,2-benzisoxazole

• IUPAC Name: 5-bromo-1,2-benzoxazole
• InChI: InChI=1S/C7H4BrNO/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
• InChI Key: XAGKLUNARLSYDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C=NO2
• Molecular Formula: C7H4BrNO
• DSSTOX Substance ID: DTXSID00475613
• Molecular Weight: 198.02 g/mol
• CAS RN: 837392-65-1

Description

5-Bromo-1,2-benzisoxazole is an aromatic organic compound with a molecular formula of C7H4BrNO. It contains a benzene-fused isoxazole ring structure.

Molecular Structure Analysis

The molecular weight of 5-Bromo-1,2-benzisoxazole is 198.02. It contains a benzene-fused isoxazole ring structure.

Chemical Reactions Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivatives is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Physical And Chemical Properties Analysis

5-Bromo-1,2-benzisoxazole is a solid at room temperature. Its molecular formula is C7H4BrNO, and it has a molecular weight of 198.02.

Scientific Research Applications

Antibacterial Agent

. The molecule has minimum inhibitory concentrations as low as 6.25 μg ml−1 against clinical strains of multi-drug resistant A. .

Antifungal Activity

Benzisoxazole derivatives, including 5-Bromo-1,2-benzisoxazole, have shown promising antifungal activity. .

Anti-glycation Agent

. Anti-glycation agents are beneficial in managing chronic diseases like diabetes, where the accumulation of advanced glycation end-products can lead to various complications.

Anticancer Agent

. The specific mechanisms of action are still under investigation, but the presence of the benzisoxazole core is believed to contribute to this activity.

Anti-inflammatory Agent

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antipsychotic Agent

. .

Safety and Hazards

When handling 5-Bromo-1,2-benzisoxazole, it’s important to avoid dust formation and avoid breathing mist, gas, or vapours. Contact with skin and eyes should be avoided. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Future Directions

Given the significance of isoxazole in the field of drug discovery, it’s imperative to develop new eco-friendly synthetic strategies. The increasing series of developments leading to benzisoxazole-containing highly active molecules supports the hope that these scaffolds will become more promising drug candidates.

Mechanism of Action

Target of Action

5-Bromo-1,2-benzisoxazole, like other benzisoxazole derivatives, has been found to exhibit a wide spectrum of pharmacological activities .

Mode of Action

Benzisoxazole derivatives have been reported to exhibit antimicrobial and anticancer activities . The presence of electron-withdrawing groups in benzisoxazole compounds has been associated with improved antimicrobial activity .

Biochemical Pathways

Benzisoxazole derivatives have been associated with a wide range of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It has been suggested that the presence of fluorine functionalization in benzisoxazole derivatives can significantly affect drug capacity, clearance, distribution, and metabolism .

Result of Action

Certain benzisoxazole derivatives have been found to exhibit significant antimicrobial and anticancer activities . For instance, some benzisoxazole compounds have shown high antimicrobial activity with minimum inhibitory concentration (MIC) values comparable to ofloxacin and fluconazole, and others have demonstrated potent anticancer activity compared to 5-fluorouracil .

Action Environment

It is known that the synthesis of benzisoxazole derivatives can be influenced by various factors, including the choice of catalyst and reaction conditions .

Synthesis routes and methods

Procedure details

A solution of 5-bromo-2-hydroxy-benzaldehyde (2.0 g, 10 mmol) in ethanol (10 mL) at room temperature was treated with hydroxylamine-O-sulfonic acid (1.69 g, 15 mmol), stirred for 20 minutes, diluted with dichloromethane (50 mL), cooled to 0° C. and treated with a solution of sodium bicarbonate (3 g) in water (25 mL). The solution was stirred at 0° C. for 30 minutes. The organic layer was removed and the aqueous layer was extracted with dichloromethane. The aqueous layer was treated with additional dichloromethane (50 mL) and stirring was continued for one hour. The layers were separated and the aqueous layer was extracted with dicloromethane. The combined organic layers were washed with brine, dried (MgSO4) and concentrated. The concentrate was recrystallized from ethanol to give 970 mg (49%) yield of the desired product. MS (ESI(−)) m/e 195.9, 197.9 (M−H)−